Cas no 7003-48-7 (methyl non-8-ynoate)
methyl non-8-ynoate structure
Product Name:methyl non-8-ynoate
CAS No:7003-48-7
MF:C10H16O2
MW:168.232843399048
MDL:MFCD25966334
CID:565817
PubChem ID:23433
Update Time:2025-04-19
methyl non-8-ynoate Chemical and Physical Properties
Names and Identifiers
-
- 8-Nonynoic acid, methylester
- methyl non-8-ynoate
- METHYL 8-NONYNOATE
- SCHEMBL15541706
- 8-Nonynoic acid, methyl ester
- Methyl 8-nonynoate #
- EN300-23021905
- 7003-48-7
- DTXSID30220315
- AT21756
- VYQSNYSJFCGYHK-UHFFFAOYSA-N
-
- MDL： MFCD25966334
- Inchi： 1S/C10H16O2/c1-3-4-5-6-7-8-9-10(11)12-2/h1H,4-9H2,2H3
- InChI Key： VYQSNYSJFCGYHK-UHFFFAOYSA-N
- SMILES： O(C)C(CCCCCCC#C)=O
Computed Properties
- Exact Mass: 168.11508
- Monoisotopic Mass: 168.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
methyl non-8-ynoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-23021905-1g |
methyl non-8-ynoate |
7003-48-7 | 95% | 1g |
$986.0 | 2023-09-15 | |
| Enamine | EN300-23021905-5g |
methyl non-8-ynoate |
7003-48-7 | 95% | 5g |
$2858.0 | 2023-09-15 | |
| Enamine | EN300-23021905-10g |
methyl non-8-ynoate |
7003-48-7 | 95% | 10g |
$4236.0 | 2023-09-15 | |
| Enamine | EN300-23021905-0.05g |
methyl non-8-ynoate |
7003-48-7 | 95% | 0.05g |
$229.0 | 2024-06-20 | |
| Enamine | EN300-23021905-0.1g |
methyl non-8-ynoate |
7003-48-7 | 95% | 0.1g |
$342.0 | 2024-06-20 | |
| Enamine | EN300-23021905-0.25g |
methyl non-8-ynoate |
7003-48-7 | 95% | 0.25g |
$487.0 | 2024-06-20 | |
| Enamine | EN300-23021905-0.5g |
methyl non-8-ynoate |
7003-48-7 | 95% | 0.5g |
$768.0 | 2024-06-20 | |
| Enamine | EN300-23021905-1.0g |
methyl non-8-ynoate |
7003-48-7 | 95% | 1.0g |
$986.0 | 2024-06-20 | |
| Enamine | EN300-23021905-2.5g |
methyl non-8-ynoate |
7003-48-7 | 95% | 2.5g |
$1931.0 | 2024-06-20 | |
| Enamine | EN300-23021905-5.0g |
methyl non-8-ynoate |
7003-48-7 | 95% | 5.0g |
$2858.0 | 2024-06-20 |
methyl non-8-ynoate Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Guo Yu,Yuanhui Zhang,Lance Schideman,Ted Funk,Zhichao Wang Energy Environ. Sci., 2011,4, 4587-4595
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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